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A Note on the Use of Tripropyl Phosphate (TPrP):

Extensive research of scientific literature and industrial applications reveals a significant

scarcity of data regarding the specific use of tripropyl phosphate (TPrP) for the solvent

extraction of metals. The field is overwhelmingly dominated by its close chemical analog, tri-n-

butyl phosphate (TBP). TBP is the industry-standard and extensively studied neutral extractant,

particularly in nuclear fuel reprocessing and hydrometallurgy.[1][2]

The principles and mechanisms of extraction are based on the electron-donating phosphoryl

group (P=O), which is common to all trialkyl phosphates. Therefore, the methodologies and

protocols established for TBP serve as a robust and directly applicable foundation for any

experimental work involving tripropyl phosphate. This document will focus on the well-

documented applications and protocols of TBP, which can be adapted for research on TPrP or

other trialkyl phosphates.

Application Notes
Principle of Extraction
Tri-n-butyl phosphate (TBP) is a neutral, solvating extractant.[3] The extraction mechanism

relies on the formation of a neutral, hydrophobic complex between the metal salt (typically a

nitrate or chloride) and the TBP molecule. The oxygen atom of the phosphoryl group (P=O) in

TBP acts as a Lewis base, donating electron density to the metal cation to form a coordination
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complex.[3] This complex is highly soluble in nonpolar organic diluents (like kerosene or

dodecane) and thus transfers from the aqueous phase to the organic phase.[4]

The general equilibrium for the extraction of a metal ion Mⁿ⁺ from a nitrate solution can be

represented as:

Mⁿ⁺(aq) + nNO₃⁻(aq) + xTBP(org) ⇌ M(NO₃)ₙ(TBP)ₓ(org)

The stoichiometry (x) of the TBP in the complex depends on the metal. For example,

Uranium(VI) as the uranyl ion (UO₂²⁺) and Thorium(IV) are typically extracted as

UO₂(NO₃)₂(TBP)₂ and Th(NO₃)₄(TBP)₂, respectively.[4]

Key Applications
TBP-based solvent extraction is a cornerstone of several major industrial processes:

Nuclear Fuel Reprocessing (PUREX Process): The Plutonium and Uranium Recovery by

Extraction (PUREX) process uses a solution of 15-40% TBP in a hydrocarbon diluent to

selectively extract uranium and plutonium from dissolved spent nuclear fuel, leaving fission

products in the aqueous raffinate.[1][4]

Uranium and Thorium Purification: TBP is used to purify uranium concentrates from ore

leachates and to separate thorium from other elements.[5][6][7]

Rare Earth Element (REE) Separation: TBP is employed in the separation of lanthanides and

other rare earth elements, although separation factors between adjacent REEs can be low,

often requiring multi-stage countercurrent processes.[1][8]

Recovery of Other Metals: TBP has applications in the extraction of zirconium, hafnium,

nickel, and other transition metals from various aqueous solutions.[4][9]

Quantitative Data for Metal Extraction using TBP
The efficiency of solvent extraction is quantified by the distribution ratio (D) and the separation

factor (β).

Distribution Ratio (D): D = [Metal Concentration]organic / [Metal Concentration]aqueous
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Separation Factor (βA/B): βA/B = DA / DB

The following tables summarize key quantitative data from various studies.

Table 1: Extraction of Uranium(VI) and Thorium(IV) with TBP

Metal Ion
Aqueous
Medium

TBP Conc.
(v/v)

Diluent
Distribution
Ratio (D)

Reference

U(VI) 3 M HNO₃ 20% Dodecane
Varies with
U conc.

[10]

Th(IV) HNO₃ 30% Dodecane High [10]

U(VI) ~3 M HNO₃ 25% Kerosene High [5]

| Th(IV) | ~3 M HNO₃ | 25% | Kerosene | Lower than U(VI) |[5] |

Table 2: Extraction of Rare Earth Elements (REEs) and Other Metals with TBP

Metal Ion
Aqueous
Medium

TBP Conc.
(v/v)

Diluent
Extraction
Efficiency
(%)

Reference

Neodymium
(Nd)

Nitric Acid
Leachate

Optimized Kerosene ~95% [8]

Cerium (Ce)
Nitric Acid

Leachate
Optimized Kerosene ~90% [8]

Lanthanum

(La)

Nitric Acid

Leachate
Optimized Kerosene ~87% [8]

Yttrium (Y)
Nitric Acid

Leachate
Optimized Kerosene ~80% [8]

| Zirconium (Zr) | Chloride solution | 100% (undiluted) | - | >90% |[9] |
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This section provides a general protocol for a laboratory-scale batch solvent extraction

experiment using TBP.

Materials and Apparatus
Reagents:

Tri-n-butyl phosphate (TBP), analytical grade

Diluent: Kerosene, n-dodecane, or other suitable inert hydrocarbon

Metal salt (e.g., Uranyl nitrate, Thorium nitrate)

Nitric acid (HNO₃), concentrated

Stripping agent (e.g., deionized water, dilute HNO₃, or a complexing agent)

Deionized water

Apparatus:

Separatory funnels (appropriate volume)

Mechanical shaker

pH meter

Analytical balance

Volumetric flasks, pipettes, beakers

Centrifuge (optional, for difficult phase separation)

Analytical instrument for metal analysis (e.g., ICP-OES, ICP-MS, UV-Vis

Spectrophotometer)

Preparation of Solutions
Organic Phase Preparation:
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Prepare the desired concentration of TBP in the chosen diluent (e.g., 30% v/v TBP in

kerosene).

To prepare 100 mL of 30% TBP/kerosene, accurately measure 30 mL of TBP and 70 mL of

kerosene and mix them thoroughly in a volumetric flask or graduated cylinder.[3]

Aqueous Feed Preparation:

Dissolve a known quantity of the metal salt in deionized water to achieve the target metal

concentration.

Carefully add concentrated nitric acid to the solution to adjust the acidity to the desired

molarity (e.g., 3 M HNO₃). The high concentration of nitrate ions acts as a "salting-out"

agent, improving extraction efficiency.[3]

Extraction Procedure
Phase Contact: Place equal volumes of the prepared aqueous feed and the organic phase

into a separatory funnel (e.g., 25 mL of each for a 1:1 phase ratio).[3]

Equilibration: Stopper the funnel securely and shake vigorously for 5-10 minutes to ensure

intimate mixing and to allow the extraction equilibrium to be reached. A mechanical shaker is

recommended for consistency and safety.[3]

Phase Separation: Place the separatory funnel in a ring stand and allow the two phases to

disengage completely. The less dense organic phase will typically be the upper layer.

Sample Collection: Carefully drain the lower (aqueous) phase, now called the raffinate, into a

clean beaker. Then, drain the upper (organic) phase, now the loaded organic, into a separate

clean beaker.

Stripping Procedure (Back-Extraction)
Phase Contact: Place the loaded organic phase from the extraction step into a clean

separatory funnel. Add an equal volume of the stripping agent (e.g., deionized water or 0.01

M HNO₃).
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Equilibration: Shake the funnel for 5-10 minutes to transfer the metal ions back into the new

aqueous phase.

Phase Separation & Collection: Allow the phases to separate and collect the aqueous phase

(strip solution) and the now-barren organic phase.

Analysis
Determine the concentration of the metal in the initial aqueous feed, the raffinate, and the

strip solution using a suitable analytical technique (e.g., ICP-OES).

The concentration of the metal in the organic phase can be calculated by mass balance:

[M]org = [M]initial_aq - [M]raffinate.

Calculate the distribution ratio (D) and extraction efficiency (%E) for the experiment.

Visualizations
General Solvent Extraction Workflow
The following diagram illustrates a typical multi-stage countercurrent solvent extraction

process, such as the PUREX process, which includes extraction, scrubbing (to remove

impurities from the loaded organic), and stripping stages.
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General Solvent Extraction Process Flow

Aqueous Feed
(Metal + Impurities in Acid) Extraction Stage(s)

 Aqueous In

Fresh Solvent
(e.g., TBP in Kerosene)

 Organic In

Scrubbing Stage(s)

 Loaded Organic
 (Metal + Impurities)

Aqueous Raffinate
(Impurities)

 Aqueous Out

Scrub Solution
(e.g., Dilute Acid)  Aqueous In

 Aqueous Out

Stripping Stage(s)

 Scrubbed Organic
 (Purified Metal)

Aqueous Product
(Purified Metal)

 Aqueous Out

Recycled Solvent Barren Organic

Strip Solution
(e.g., Water)

 Aqueous In

Click to download full resolution via product page

Caption: A typical multi-stage solvent extraction workflow.

Solvation Mechanism of Uranyl Nitrate with TBP
This diagram illustrates the coordination of two TBP molecules with one uranyl nitrate molecule

to form the extractable neutral complex.
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Caption: Coordination complex of TBP with uranyl nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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